
Step-by-step guide for mixing and applying
G907 epoxy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G907

Cat. No.: B1654381 Get Quote

Application Notes and Protocols: G907 Epoxy
Series
Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

The G907 series of epoxy adhesives are two-component systems renowned for their robust

bonding capabilities across a variety of substrates, including glass, ceramics, and most metals

and plastics.[1][2][3][4] These epoxies are designed for a range of industrial bonding, casting,

and potting applications that demand good flowability, minimal shrinkage, and strong adhesion.

[1][3][4] This document provides a comprehensive guide to the proper mixing, handling, and

application of the G907 epoxy series to ensure optimal performance and bond strength in a

laboratory and research setting.

2.0 Materials and Equipment

G907 Epoxy Resin (Part A) and Hardener (Part B)

Clean, dry, and non-porous mixing surface (e.g., polypropylene sheet, metal plate)

Clean and disposable mixing utensils (e.g., wooden stir sticks, plastic spatulas)

Substrates for bonding
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Abrasive material (e.g., sandpaper)

Cleaning solvents (e.g., acetone, isopropanol)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Timer

Heating equipment (optional, for accelerated curing)

3.0 Safety Precautions

Always work in a well-ventilated area to avoid inhalation of fumes.

Wear appropriate PPE, including safety glasses and chemical-resistant gloves, to prevent

skin and eye contact.

Consult the Safety Data Sheet (SDS) for detailed safety information.

4.0 Experimental Protocols

4.1 Surface Preparation

Proper surface preparation is critical to achieving a strong and durable bond.

Cleaning: Thoroughly clean the surfaces of the substrates to be bonded. Remove any

contaminants such as dust, grease, oil, or moisture using a suitable solvent like acetone or

isopropanol.

Abrasion: For non-porous or very smooth surfaces, mechanical abrasion is recommended to

increase the surface area and promote adhesion. Lightly sand the bonding surfaces with

fine-grit sandpaper.

Final Cleaning: After abrasion, clean the surfaces again with a solvent to remove any loose

particles.

Drying: Ensure the substrates are completely dry before applying the epoxy.
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4.2 Mixing of G907 Epoxy

Accurate measurement and thorough mixing of the resin and hardener are essential for proper

curing and performance.

Dispensing: Dispense the resin (Part A) and hardener (Part B) onto a clean, dry mixing

surface according to the specified mix ratio by weight. Refer to Table 1 for the correct mix

ratios for different G907 variants.

Mixing: Mix the two components together thoroughly for at least two minutes, or until a

uniform color and consistency are achieved. Scrape the sides and bottom of the mixing

surface to ensure all material is incorporated.

Pot Life: Be mindful of the pot life, which is the time available to work with the mixed epoxy

before it begins to gel. Refer to Table 2 for the pot life of various G907 epoxies.

4.3 Application and Curing

Application: Apply a thin, even layer of the mixed epoxy to one or both of the prepared

surfaces.

Assembly: Join the substrates together, applying gentle pressure to ensure good contact and

to squeeze out any excess air bubbles.

Curing: Allow the assembled parts to cure at the recommended temperature and time. The

epoxy can be cured at room temperature or at an elevated temperature for a faster cure.

Refer to Table 2 for curing schedules. Avoid disturbing the assembly during the curing

process.

5.0 Data Presentation

Table 1: Physical Properties and Mix Ratios of G907 Epoxy Variants
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Property G907-52 G907-55 G907-31 G907-24

Color Black[1][4] Blue[3] Clear[2] Transparent

Mix Ratio

(Resin:Hardener

by Weight)

100:14[1][4] 100:14[3] 100:25[2] 100:25

Mixed Viscosity

(cps)
4,000[1][4] 4,000[3] 5,500[2] 12,000

Specific Gravity 1.58[1][4] 1.58[3] 1.13[2] 1.20

Hardness (Shore

D)
85[1][4] 85[3] 88[2] 88

Table 2: Curing and Performance Characteristics of G907 Epoxy Variants

Property G907-52 G907-55 G907-31 G907-24

Pot Life

(minutes)
30[1][4] 30[3] 30[2] 20

Cure Time (at

25°C)
24 hours[4] 24 hours[3] 24 hours[2] 24 hours

Cure Time (at

65°C)
4 hours[4] 4 hours[3] 1-4 hours[2] 4 hours

Operating

Temperature (°C)
-60 to 145[1][4] -60 to 145[3] -65 to 130[2] -55 to 130

Lap Shear

(Aluminum to

Aluminum, psi)

3,000[1][4] 3,000[3] 2,500[2] N/A

6.0 Visualization
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Caption: Workflow for the preparation, mixing, and application of G907 epoxy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Step-by-step guide for mixing and applying G907
epoxy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#step-by-step-guide-for-mixing-and-
applying-g907-epoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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